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Compound of Interest

Compound Name:

4-

Carboxybutyl(triphenyl)phosphoni

um;bromide

Cat. No.: B142228 Get Quote

Essential Safety and Handling Guide: 4-
Carboxybutyl(triphenyl)phosphonium bromide
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for 4-Carboxybutyl(triphenyl)phosphonium bromide, including

operational and disposal plans.

Chemical Identifier:

Chemical Name 4-Carboxybutyl(triphenyl)phosphonium bromide

CAS Number 17814-85-6

Molecular Formula C23H24BrO2P

Molecular Weight 443.32 g/mol

Appearance Off-white powder/solid

Melting Point 205-207 °C
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Hazard Identification and Personal Protective
Equipment (PPE)
This substance is classified as hazardous. It can cause skin irritation, serious eye irritation, and

may cause respiratory irritation.[1][2] One supplier also indicates it is toxic if swallowed.

Adherence to strict safety protocols is mandatory.

Summary of Required Personal Protective Equipment:

Protection Type Recommended Equipment Specification/Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or

OSHA's eye and face

protection regulations in 29

CFR 1910.133 (US)[3]

Skin Protection

Impervious protective gloves

and clothing to prevent skin

exposure

Suitable glove materials

include polychloroprene, nitrile

rubber, butyl rubber, and

fluorocaoutchouc.[1] Always

inspect gloves for degradation

before use.

Respiratory Protection

A dust mask or particle

respirator is necessary when

engineering controls are

insufficient to prevent exposure

to dust.

Use type N95 (US) or type P1

(EU EN 143) for nuisance

exposures.[2] For higher-level

protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[2]

Operational Handling Protocol
Engineering Controls:

Work in a well-ventilated area.[1]

Utilize a fume hood or other appropriate exhaust ventilation where dust may be formed.[2]
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An eyewash unit should be readily accessible.[1]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for

any signs of wear or damage.[2]

Dispensing:

Handle in a designated area, such as a fume hood, to minimize dust generation.

Avoid breathing dust, fumes, or vapors.[2]

Use dry, clean-up procedures and avoid using air hoses for cleaning.[1]

During Use:

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly sealed when not in use.[1]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1]

Launder work clothes separately.[1]

Decontaminate equipment thoroughly after use.[1]

Emergency Procedures
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Situation First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek medical attention.[3]

Skin Contact

Flush skin and hair with running water and soap

if available.[1] Wash off immediately with plenty

of water for at least 15 minutes. Seek medical

attention if irritation occurs.[3]

Inhalation

Remove the person from the contaminated area

to fresh air. If symptoms occur, seek medical

attention.[1][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[3] Do not induce vomiting.

Seek immediate medical attention.

Spills

For minor spills, clean up immediately, avoiding

dust generation. Wear impervious gloves and

safety glasses.[1] Use a vacuum with an

explosion-proof design for cleanup.[1] For major

spills, clear the area, move upwind, and alert the

fire brigade.[1]

Disposal Plan
Dispose of 4-Carboxybutyl(triphenyl)phosphonium bromide and its contaminated packaging as

hazardous waste.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste material in a clean, dry, sealable, and properly labeled container.[1]

Do not mix with other waste streams unless compatible.
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Waste Storage:

Store waste containers in a designated, secure area away from incompatible materials.

Final Disposal:

Engage a licensed professional waste disposal service for removal and disposal.[2]

Disposal may involve burning in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Dispose of contaminated packaging as unused product.[2]

Do not allow the product to enter drains.[2]

Safe Handling Workflow
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1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Waste Disposal

Emergency Actions

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Set up work area in a
well-ventilated fume hood

Weigh the required amount
of the compound

Proceed when ready

Carefully transfer to the
reaction vessel

Spill? Evacuate, contain,
and follow SDS cleanup

If spill occurs

Clean work area and
equipment

After experiment

Exposure? Follow first-aid
measures and seek medical attention

If exposure occurs

Decontaminate surfaces

Collect waste in a labeled,
sealed container

Segregate waste

Store in designated
hazardous waste area

Hand over to a licensed
waste disposal service
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Caption: Workflow for the safe handling and disposal of 4-Carboxybutyl(triphenyl)phosphonium

bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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